Cas no 367-86-2 (4-Fluoro-3-nitrobenzotrifluoride)

4-Fluoro-3-nitrobenzotrifluoride Properties

Names and Identifiers

• 4-Fluoro-3-nitrobenzotrifluoride
• 3-Nitro-alpha,alpha,alpha,4-tetrafluorotoluene
• 4-fluoro-3-nitrotrifluoromethylbenzene
• 3-Nitro-4-Fluorobenzotrifluoride
• 4-fluoro-3-nitro-α,α,α-trifluorotoluene
• 1-fluoro-2-nitro-4-(trifluoromethyl)benzene
• 4-FLUORO-3-NITRO BENZOTRIFUORIDE
• 1-fluoro-2-nitro-4-trifluoromethylbenzene
• 2-nitro-4-trifluoromethylfluoro-benzene
• 3-nitro-4-fluorotrifluorotoluol
• 3-nitrobenzotrifluoride-4-Fluoro
• 3-Nitro-α,α,α,4-tetrafluorotoluene
• 4-(trifluoromethyl)
• 4-fluoro-3-nitro-1-trifluoromethylbenzene
• 4-Fluoro-3-nitrobenz
• 4-Fluoro-3-nitrobenzofluoride
• 4-Fluoro-3-Nitrobenzotrifluori
• FNBT
• 1-Fluoro-2-nitro-4-(trifluoromethyl)-benzene
• Benzene, 1-fluoro-2-nitro-4-(trifluoromethyl)-
• 2-fluoro-5-(trifluoromethyl)nitrobenzene
• HLDFCCHSOZWKAA-UHFFFAOYSA-N
• 3-Nitro-4-fluoro benzotrifluoride
• 2-fluoro-5-trifluoromethyl nitrobenzene
• 1-Fluoro-2-nitro-4-trifluoromethyl-benzene
• 1-fluoro-4-(trifluoromet
• +Expand

• MDL： MFCD00007059
• InChIKey： HLDFCCHSOZWKAA-UHFFFAOYSA-N
• Inchi： 1S/C7H3F4NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H
• SMILES： FC(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])F)(F)F
• BRN： 1880508

Computed Properties

• Exact Mass: 209.01000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 209.01
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.27590
• PSA: 45.82000
• Refractive Index: n20/D 1.462(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 92 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.494 g/mL at 25 °C(lit.)

4-Fluoro-3-nitrobenzotrifluoride Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S24/25-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：6.1

4-Fluoro-3-nitrobenzotrifluoride Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%